Cas no 831222-90-3 (6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester)
831222-90-3 structure
Product Name:6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester
CAS No:831222-90-3
MF:C12H12O4
MW:220.221283912659
MDL:MFCD25967575
CID:677557
PubChem ID:11160327
Update Time:2025-04-19
6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester
- ethyl 4-methoxy-1-benzofuran-6-carboxylate
- A915532
- SY059773
- AC6885
- 831222-90-3
- DTXSID40457271
- AKOS030567286
- Ethyl 4-methoxybenzofuran-6-carboxylate
- MFCD25967575
-
- MDL: MFCD25967575
- Inchi: 1S/C12H12O4/c1-3-15-12(13)8-6-10(14-2)9-4-5-16-11(9)7-8/h4-7H,3H2,1-2H3
- InChI Key: BZDCWOTVJIMLPE-UHFFFAOYSA-N
- SMILES: O1C=CC2C(=CC(C(=O)OCC)=CC1=2)OC
Computed Properties
- Exact Mass: 220.07355886g/mol
- Monoisotopic Mass: 220.07355886g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 48.7Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 321.4±22.0 °C at 760 mmHg
- Flash Point: 148.2±22.3 °C
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D777037-5g |
Ethyl 4-Methoxybenzofuran-6-carboxylate |
831222-90-3 | 95% | 5g |
$760 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1594255-5g |
Ethyl 4-methoxybenzofuran-6-carboxylate |
831222-90-3 | 98% | 5g |
¥7800.00 | 2024-07-28 | |
| eNovation Chemicals LLC | D777037-5g |
Ethyl 4-Methoxybenzofuran-6-carboxylate |
831222-90-3 | 95% | 5g |
$760 | 2025-02-25 | |
| eNovation Chemicals LLC | D777037-5g |
Ethyl 4-Methoxybenzofuran-6-carboxylate |
831222-90-3 | 95% | 5g |
$760 | 2025-02-27 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY059773-5g |
Ethyl 4-Methoxybenzofuran-6-carboxylate |
831222-90-3 | ≥95% | 5g |
¥6500.00 | 2025-04-12 | |
| Ambeed | A916416-250mg |
Ethyl 4-methoxybenzofuran-6-carboxylate |
831222-90-3 | 97% | 250mg |
$228.0 | 2025-04-16 | |
| Ambeed | A916416-1g |
Ethyl 4-methoxybenzofuran-6-carboxylate |
831222-90-3 | 97% | 1g |
$568.0 | 2025-04-16 | |
| Ambeed | A916416-5g |
Ethyl 4-methoxybenzofuran-6-carboxylate |
831222-90-3 | 97% | 5g |
$1704.0 | 2025-04-16 |
6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
831222-90-3 (6-Benzofurancarboxylic acid, 4-methoxy-, ethyl ester) Related Products
- 155165-65-4(5-Benzofurancarboxylic acid, 6-hydroxy-4-methoxy-, ethyl ester)
- 36748-74-0(Ethyl 6-methoxybenzofuran-3-carboxylate)
- 1179986-55-0(Ethyl 5-methoxy-1-benzofuran-3-carboxylate)
- 494868-82-5(6-Benzofurancarboxylic acid, 4-hydroxy-, ethyl ester)
- 75158-84-8(5-Benzofurancarboxylic acid, 4-methoxy-, methyl ester)
- 494868-83-6(6-Benzofurancarboxylic acid, 4-(phenylmethoxy)-, ethyl ester)
- 494868-93-8(6-Benzofurancarboxylic acid, 4-(phenylmethoxy)-)
- 494868-92-7(6-Benzofurancarboxylic acid, 4-(acetyloxy)-, ethyl ester)
- 831222-95-8(5-Benzofurancarboxylic acid, 7-hydroxy-, ethyl ester)
- 1279218-51-7(Methyl 4-hydroxy-1-benzofuran-6-carboxylate)
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